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Compound of Interest

Compound Name: Tranylcypromine

Cat. No.: B3023641

The proper disposal of tranylcypromine, a potent monoamine oxidase inhibitor (MAOQI), is a
critical component of laboratory safety, regulatory compliance, and environmental protection.
Due to its chemical properties and potential for significant adverse effects, tranylcypromine
waste must be managed as hazardous material. Improper disposal, such as drain or trash
disposal, is prohibited and can lead to environmental contamination and pose health risks.[1][2]

[3]

This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of tranylcypromine and associated waste materials in a research environment.
Adherence to these protocols, in conjunction with institution-specific Environmental Health and
Safety (EHS) guidelines, is mandatory.

Hazard Identification and Safety Data

Tranylcypromine is classified as a hazardous substance. Personnel handling this compound
must be fully aware of its associated risks and the necessary safety precautions. Safety Data
Sheets (SDS) indicate that tranylcypromine sulfate is fatal if swallowed and toxic in contact
with skin or if inhaled.[4][5] It is also recognized as very toxic to aquatic life with long-lasting
effects.[1]
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Personal Protective

Hazard Category Description .
Equipment (PPE)

Gloves: Chemical-resistant
gloves (e.g., nitrile). Lab Coat:
Standard lab coat; consider
) impervious clothing for larger
Fatal if swallowed (Oral, N _
o quantities.[4] Eye Protection:
o Category 2); Toxic if inhaled or o
Acute Toxicity ) ) ) Safety goggles with side-
in contact with skin (Category

shields.[6] Respiratory: Use in
3).[41[5]

a chemical fume hood. If dust
or aerosols may be generated,
a suitable respirator is
required.[5][6]

Very toxic to aquatic life with
long-lasting effects (Category

Environmental Hazard 1).[1] Must be prevented from N/A (Procedural Control)
entering drains, water courses,

or soil.[1]

Avoid contact with strong
Chemical Incompatibilities acids/alkalis and strong N/A (Procedural Control)

oxidizing/reducing agents.[1][5]

Under fire conditions, may
N decompose and emit toxic
Decomposition ) ] N/A (Procedural Control)
fumes, including carbon and

nitrogen oxides.[6]

Regulatory Compliance

The disposal of tranylcypromine is regulated by the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA).[7][8] While tranylcypromine is
not specifically listed as a P- or U-list hazardous waste, its toxic characteristics require it to be
managed as such.[7][9] All pharmaceutical waste from research must be disposed of in
accordance with federal, state, and local regulations.[8] Tranylcypromine is a prescription-only
medication but is not listed as a federally controlled substance by the Drug Enforcement
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Administration (DEA).[10][11] Nonetheless, it should be handled with high security to prevent
diversion.

Step-by-Step Disposal Protocol

The primary and required method for disposing of tranylcypromine waste is through your
institution's Environmental Health and Safety (EHS) department for subsequent incineration by
a licensed hazardous waste contractor.[6][8]

Step 1: Waste Identification and Segregation
« Identify all waste streams containing tranylcypromine. This includes:
o Expired or unused pure compound.
o Stock solutions and experimental dilutions.
o Contaminated labware (e.g., vials, pipette tips, flasks).
o Contaminated personal protective equipment (PPE).

o At the point of generation, segregate tranylcypromine waste from all other waste streams
(e.g., regular trash, sharps, biohazardous waste).[3]

o Collect all tranylcypromine-contaminated materials in a dedicated hazardous waste
container.

Step 2: Containerization

» Select a container that is in good condition, leak-proof, and chemically compatible with
tranylcypromine (a high-density polyethylene container is a suitable choice).[12]

e The container must have a secure, tightly fitting lid. Keep the container closed at all times
except when adding waste.[13]

Step 3: Labeling
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o Clearly label the waste container with a hazardous waste tag provided by your EHS
department.

e The label must include, at a minimum:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "Tranylcypromine".

o

The concentration and physical state (e.g., solid, liquid in water).

[e]

The accumulation start date (the date the first piece of waste was added).

o

Associated hazard warnings (e.g., "Toxic," "Environmental Hazard").[13]
Step 4: Storage

o Store the sealed and labeled waste container in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory.[12]

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[13]

o Ensure the storage area is away from incompatible materials.
Step 5: Arrange for Disposal

e Once the container is full or you are ready to dispose of it, contact your institution's EHS
office to schedule a waste pickup.

e Provide the EHS staff with all necessary information about the waste container's contents.

» Do not attempt to dispose of the waste yourself. EHS will manage the transportation and
final disposal through a licensed vendor.[8]

Emergency Procedures for Spills

In the event of a tranylcypromine spill, immediate and proper response is crucial to mitigate
exposure and contamination.
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
Secure the Area: Restrict access to the spill area.

Don PPE: Before cleaning, put on the appropriate PPE as listed in the table above
(respirator, goggles, gloves, lab coat).[6]

Contain and Clean:
o For solid spills, carefully sweep or scoop the material to avoid generating dust.

o For liquid spills, cover with a suitable absorbent material (e.g., vermiculite, sand, or a
commercial chemical absorbent).

Collect Waste: Place all contaminated absorbent material and cleaning supplies into a
designated hazardous waste container.

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Seal, label, and dispose of the spill cleanup waste following the step-by-step
protocol above.

Report: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
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Tranylcypromine Waste Disposal Workflow

Preparation & Collection

Identify Tranylcypromine Waste
(Pure compound, solutions, contaminated labware)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

l

Step 2: Segregate at Point of Generation

:

Step 3: Place in a Labeled,
Compatible Hazardous Waste Container

Storage &vHandover

Step 4: Keep Container Securely Closed

l

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Contact Institutional EHS
for Waste Pickup

EHS Responsibility

Final Disposition

EHS Collects Waste

Transport to Licensed
Hazardous Waste Vendor

Final Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of tranylcypromine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Tranylcypromine|13492-01-8|MSDS [dcchemicals.com]
. cdn.caymanchem.com [cdn.caymanchem.com]

. benchchem.com [benchchem.com]

. sigmaaldrich.com [sigmaaldrich.com]

. medkoo.com [medkoo.com]

. cleanchemlab.com [cleanchemlab.com]

. bioservusa.com [bioservusa.com]

°
(0] ~ (o)) ()] EEN w N =

. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 9. pwaste.com [pwaste.com]

e 10. Tranylcypromine - Wikipedia [en.wikipedia.org]
e 11. Drug Scheduling [dea.gov]

e 12. ehrs.upenn.edu [ehrs.upenn.edu]

e 13. odu.edu [odu.edu]

 To cite this document: BenchChem. [Proper Disposal of Tranylcypromine for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b302364 1#tranylcypromine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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